Cas no 2107707-90-2 ((4-methylpiperidin-2-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (4-methylpiperidin-2-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 2107707-90-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6566801
• PubChem ID: 164649482
• Update Time: 2025-06-09

(4-methylpiperidin-2-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-methylpiperidin-2-yl)(1H-pyrazol-4-yl)methanol
• 2107707-90-2
• EN300-1116764

• Inchi： 1S/C10H17N3O/c1-7-2-3-11-9(4-7)10(14)8-5-12-13-6-8/h5-7,9-11,14H,2-4H2,1H3,(H,12,13)
• InChI Key： OTPRBAZJGXIDSK-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)C1CC(C)CCN1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.9Ų

Additional information on (4-methylpiperidin-2-yl)(1H-pyrazol-4-yl)methanol

Introduction to (4-methylpiperidin-2-yl)(1H-pyrazol-4-yl)methanol (CAS No: 2107707-90-2)

The compound (4-methylpiperidin-2-yl)(1H-pyrazol-4-yl)methanol with CAS number 2107707-90-2 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a pyrazole moiety, making it a promising candidate for various applications in drug discovery and chemical synthesis. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, particularly due to its ability to participate in diverse chemical reactions and its compatibility with various functional groups.

Chemical Structure and Synthesis

The molecular structure of (4-methylpiperidin-2-yl)(1H-pyrazol-4-yl)methanol is composed of two key heterocyclic rings: a piperidine ring and a pyrazole ring. The piperidine ring, substituted with a methyl group at the 4-position, contributes to the molecule's flexibility and stability. The pyrazole ring, attached via a methylene group, introduces aromaticity and potential sites for further functionalization. This combination makes the compound highly amenable to modifications, enabling researchers to explore its properties in different chemical environments.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, ensuring high yields and purity. These methods not only enhance the scalability of the synthesis but also pave the way for large-scale applications in pharmaceutical research.

Pharmacological Properties and Applications

Research into the pharmacological properties of (4-methylpiperidin-2-yl)(1H-pyrazol-4-yl)methanol has revealed its potential as a bioactive molecule. Studies have demonstrated its ability to modulate key biological targets, including enzymes and receptors, which are implicated in various disease states. For instance, recent investigations have explored its inhibitory effects on certain kinases, suggesting its role as a lead compound in anti-cancer drug development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have reported on its ability to act as an electron transport layer in organic photovoltaic cells, highlighting its potential contribution to renewable energy technologies.

Recent Research Findings

Recent studies have delved into the mechanistic insights of (4-methylpiperidin-2-yl)(1H-pyrazol-4-yli)methanol's interactions with biological systems. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided detailed insights into its binding modes with target proteins. These findings have underscored its potential as a scaffold for drug design, particularly in developing molecules with improved bioavailability and selectivity.

Moreover, green chemistry approaches have been integrated into the synthesis of this compound. Researchers have successfully utilized eco-friendly solvents and catalysts to minimize environmental impact while maintaining high product quality. This aligns with the growing emphasis on sustainable practices in chemical research.

Future Prospects

The future of (4-methylpipiridinein - 2 - yl) (1 H - pyrazol - 4 - yl) methanol (CAS No: 2107707 - 90 - 2) looks promising as ongoing research continues to unlock its full potential. Its versatility as a chemical building block positions it as a valuable asset in both academic and industrial settings. As new applications emerge, particularly in drug discovery and materials science, this compound is expected to play an increasingly important role in advancing scientific innovation.